Cas no 1804276-04-7 (Ethyl 2-(1-chloro-2-oxopropyl)-4-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-(1-chloro-2-oxopropyl)-4-(hydroxymethyl)benzoate
• CAS No: 1804276-04-7
• MF: C₁₃H₁₅ClO₄
• MW: 270.708803415298
• CID: 4959341
• Update Time: 2025-05-24

Ethyl 2-(1-chloro-2-oxopropyl)-4-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(1-chloro-2-oxopropyl)-4-(hydroxymethyl)benzoate

• Inchi： 1S/C13H15ClO4/c1-3-18-13(17)10-5-4-9(7-15)6-11(10)12(14)8(2)16/h4-6,12,15H,3,7H2,1-2H3
• InChI Key： KLCBFPXWLMUGJX-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=C(CO)C=CC=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 305
• XLogP3: 1.6
• Topological Polar Surface Area: 63.6

Additional information on Ethyl 2-(1-chloro-2-oxopropyl)-4-(hydroxymethyl)benzoate

Comprehensive Overview of Ethyl 2-(1-chloro-2-oxopropyl)-4-(hydroxymethyl)benzoate (CAS No. 1804276-04-7)

Ethyl 2-(1-chloro-2-oxopropyl)-4-(hydroxymethyl)benzoate (CAS No. 1804276-04-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and fine chemical synthesis. This ester derivative, characterized by its unique chloro and hydroxymethyl functional groups, serves as a versatile intermediate in the development of bioactive molecules. Its molecular structure, combining a benzoate core with reactive side chains, makes it a valuable building block for researchers exploring novel therapeutic agents and advanced materials.

In recent years, the demand for high-purity intermediates like Ethyl 2-(1-chloro-2-oxopropyl)-4-(hydroxymethyl)benzoate has surged, driven by advancements in drug discovery and green chemistry. Researchers frequently search for compounds with multifunctional reactivity, and this molecule’s ability to undergo selective transformations—such as nucleophilic substitutions or reductions—aligns with modern synthetic strategies. Its CAS No. 1804276-04-7 is often referenced in patent literature, highlighting its role in optimizing reaction pathways for API (Active Pharmaceutical Ingredient) production.

The compound’s hydroxymethyl group is particularly noteworthy, as it enables further derivatization for applications in bioconjugation or polymer chemistry. Meanwhile, the chloro moiety offers a handle for cross-coupling reactions, a topic widely discussed in catalysis forums and organic synthesis communities. These features resonate with trending searches like “sustainable synthetic methods” and “scalable intermediates,” reflecting industry priorities.

From an analytical perspective, Ethyl 2-(1-chloro-2-oxopropyl)-4-(hydroxymethyl)benzoate is typically characterized using HPLC, NMR, and mass spectrometry, ensuring compliance with stringent quality control standards. Laboratories emphasize its stability under inert conditions, a common query among chemists handling sensitive intermediates. Additionally, its solubility profile in polar aprotic solvents makes it compatible with diverse reaction setups, further enhancing its utility.

Beyond pharmaceuticals, this compound’s potential extends to material science, where its aromatic backbone and functional groups could contribute to smart materials or coatings. Such interdisciplinary applications align with growing interest in “multipurpose chemical building blocks,” a keyword frequently explored in academic and industrial research. As synthetic methodologies evolve, CAS No. 1804276-04-7 remains a candidate for innovation in catalysis and molecular design.

In summary, Ethyl 2-(1-chloro-2-oxopropyl)-4-(hydroxymethyl)benzoate exemplifies the convergence of structural complexity and practical utility. Its relevance to drug development, green synthesis, and advanced materials ensures continued exploration, addressing both current challenges and future opportunities in chemical sciences.